Cas no 1421586-50-6 ((2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-3-phenylprop-2-enamide
• CAS No: 1421586-50-6
• MF: C₁₈H₁₇N₅O
• MW: 319.360482931137
• CID: 6163766
• PubChem ID: 71789809
• Update Time: 2025-10-17

(2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-3-phenylprop-2-enamide
• AKOS024539645
• 1421586-50-6
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)cinnamamide
• F6218-0139
• (2E)-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]-3-phenylprop-2-enamide
• CCG-297052
• (E)-N-[2-(3,5-dimethylpyrazol-1-yl)pyrimidin-5-yl]-3-phenylprop-2-enamide

• Inchi： 1S/C18H17N5O/c1-13-10-14(2)23(22-13)18-19-11-16(12-20-18)21-17(24)9-8-15-6-4-3-5-7-15/h3-12H,1-2H3,(H,21,24)/b9-8+
• InChI Key： PXDXQWKEAUJGIS-CMDGGOBGSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)NC1C=NC(=NC=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 319.14331018g/mol
• Monoisotopic Mass: 319.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.7Ų

Additional information on (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-3-phenylprop-2-enamide

Comprehensive Overview of (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-3-phenylprop-2-enamide (CAS No. 1421586-50-6)

The compound (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-3-phenylprop-2-enamide, identified by its CAS number 1421586-50-6, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core linked to a 3,5-dimethyl-1H-pyrazole moiety and a phenylprop-2-enamide group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-3-phenylprop-2-enamide stands out due to its ability to interact with specific protein kinases, which are often implicated in diseases such as cancer and autoimmune disorders. This has led to a growing body of literature exploring its structure-activity relationship (SAR) and binding affinity to various biological targets. Its E-configuration (as indicated by the (2E) prefix) further enhances its stereochemical specificity, a feature highly valued in drug design.

The synthesis of CAS 1421586-50-6 involves multi-step organic reactions, including condensation and cross-coupling methodologies, which are widely discussed in academic circles. Its pyrimidine-pyrazole hybrid structure is reminiscent of other clinically approved drugs, sparking interest in its bioisosteric potential. For instance, the 3,5-dimethyl-1H-pyrazole fragment is known to improve metabolic stability, a key consideration in pharmacokinetic optimization. These attributes make it a hot topic in medicinal chemistry forums and high-throughput screening campaigns.

From an industrial perspective, (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-3-phenylprop-2-enamide is often cited in patents related to kinase modulation and therapeutic applications. Its phenylprop-2-enamide side chain contributes to its lipophilicity, a property critical for membrane permeability in drug candidates. This aligns with the current trend of developing orally bioavailable compounds, a frequent search query among researchers and investors alike. Additionally, its molecular weight and polar surface area fall within the desirable range for blood-brain barrier penetration, expanding its potential use in neurological disorders.

Environmental and green chemistry considerations are also relevant when discussing CAS 1421586-50-6. Modern synthetic routes aim to minimize hazardous byproducts, reflecting the broader shift toward sustainable chemistry. This resonates with the increasing public interest in eco-friendly pharmaceuticals and green synthesis methods, topics frequently searched in academic and industrial databases. The compound’s stability under various pH conditions and thermal profiles further underscores its practicality in large-scale production.

In summary, (2E)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl-3-phenylprop-2-enamide (1421586-50-6) represents a versatile scaffold with immense potential in drug development and chemical biology. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and next-generation therapeutics. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in innovative chemistry discussions.